Cas no 2229438-78-0 (3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine)
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine
- 2229438-78-0
- EN300-1814462
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- Inchi: 1S/C11H19N3/c1-11(2)5-4-8(7-11)9-6-10(12)14(3)13-9/h6,8H,4-5,7,12H2,1-3H3
- InChI Key: JDJCKOWNPRZHSA-UHFFFAOYSA-N
- SMILES: N1=C(C=C(N)N1C)C1CCC(C)(C)C1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814462-0.05g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-0.1g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-0.25g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-0.5g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-1.0g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 1g |
$1701.0 | 2023-06-03 | ||
| Enamine | EN300-1814462-2.5g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-5.0g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 5g |
$4930.0 | 2023-06-03 | ||
| Enamine | EN300-1814462-10.0g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 10g |
$7312.0 | 2023-06-03 | ||
| Enamine | EN300-1814462-1g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1814462-5g |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine |
2229438-78-0 | 5g |
$3065.0 | 2023-09-19 |
3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine
Comprehensive Overview of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229438-78-0)
The compound 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229438-78-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopentyl moiety and the methylpyrazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.
In recent years, the demand for novel heterocyclic compounds like 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine has surged, driven by advancements in drug discovery and material science. This compound's synthetic versatility allows for modifications that can enhance its pharmacokinetic properties, making it a focal point for medicinal chemistry studies. Its CAS No. 2229438-78-0 is frequently searched in academic databases, reflecting its growing relevance.
One of the key trends in the scientific community is the exploration of sustainable synthesis methods for such compounds. 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine is no exception, with researchers investigating green chemistry approaches to reduce environmental impact. This aligns with global efforts to promote eco-friendly chemical production, a topic highly searched in AI-driven research tools and academic forums.
The structure-activity relationship (SAR) of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine is another area of intense study. Its pyrazole amine group is known to exhibit hydrogen bonding capabilities, which are critical for molecular recognition in biological systems. This property has led to its investigation in targeted therapy applications, particularly in diseases where protein-ligand interactions play a pivotal role.
From an industrial perspective, the compound's stability under various conditions makes it suitable for formulation development. Companies specializing in fine chemicals are increasingly listing CAS No. 2229438-78-0 in their catalogs, catering to the demand from R&D laboratories. Its potential as a building block for more complex molecules further underscores its value.
In the context of intellectual property, patents involving 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine have seen a rise, particularly in regions like North America and Europe. This reflects the compound's commercial viability and the competitive landscape of innovative chemistry. Searches for patent status and synthetic routes related to this compound are common among professionals.
Lastly, the safety profile of 3-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine is a topic of interest. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on responsible chemical management, a frequently searched term in regulatory databases.
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